3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione

• IUPAC Name: 3-(pyrrolidin-1-ylmethyl)-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C8H12N2O2S/c11-7-5-13-8(12)10(7)6-9-3-1-2-4-9/h1-6H2
• InChI Key: OQDKHPKZEFYPMX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CN2C(=O)CSC2=O
• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol

Description

3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione, also known as PZM21, is a synthetic opioid analgesic drug. It was first discovered in 2016 by a team of researchers at the University of California, San Francisco. PZM21 is a promising alternative to traditional opioids due to its lack of addictive properties and reduced risk of respiratory depression.

Mechanism of Action

3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione acts on the mu opioid receptor, which is the primary target for traditional opioids. However, 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione has a unique binding profile that allows it to selectively activate certain signaling pathways while avoiding others. This selective activation is thought to be responsible for 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione's lack of addictive properties and reduced risk of respiratory depression.
Biochemical and Physiological Effects:
3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione has been shown to produce analgesia in animal models without the respiratory depression and sedation associated with traditional opioids. It has also been shown to reduce the rewarding effects of opioids, suggesting that it may have potential as a treatment for opioid addiction.

Advantages and Limitations for Lab Experiments

One advantage of 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione is its lack of addictive properties, which makes it a promising alternative to traditional opioids. However, 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione is still in the early stages of development and further studies are needed to fully understand its potential as an analgesic drug.

Future Directions

There are several future directions for research on 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione. One area of interest is the development of more selective and potent analogs of 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione. Another area of interest is the investigation of 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione's potential as a treatment for opioid addiction. Additionally, further studies are needed to fully understand the mechanism of action of 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione and its potential as an analgesic drug.

Synthesis Methods

The synthesis of 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione involves several steps. The first step is the reaction between 2-chloroacetyl chloride and pyrrolidine to form 2-chloro-N-pyrrolidinylacetamide. This intermediate is then reacted with thiosemicarbazide to form 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione.

Scientific Research Applications

3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione has been extensively studied for its potential as an analgesic drug. It has been shown to be effective in relieving pain in animal models without the addictive properties and respiratory depression associated with traditional opioids. 3-(1-pyrrolidinylmethyl)-1,3-thiazolidine-2,4-dione has also been studied for its potential as a treatment for opioid addiction.